Cas no 112121-86-5 (2-Chloro-6-(1-methylethyl)benzenamine)

• Product Name: 2-Chloro-6-(1-methylethyl)benzenamine
• CAS No: 112121-86-5
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• MDL: MFCD20696451
• CID: 4560827
• PubChem ID: 18981698
• Update Time: 2025-06-25

2-Chloro-6-(1-methylethyl)benzenamine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(1-methylethyl)benzenamine
• 2-chloro-6-propan-2-ylaniline
• 112121-86-5
• MFCD20696451
• DTXSID101286278
• SCHEMBL3786158
• CS-0529713
• BS-52865
• 2-chloro-6-isopropylaniline
• CWTJQUNXOVZQJF-UHFFFAOYSA-N
• Benzenamine,2-chloro-6-(1-methylethyl)-
• 2-chloro-6-isopropyl aniline
• F77533
• SY345953

• MDL： MFCD20696451
• Inchi： 1S/C9H12ClN/c1-6(2)7-4-3-5-8(10)9(7)11/h3-6H,11H2,1-2H3
• InChI Key： CWTJQUNXOVZQJF-UHFFFAOYSA-N
• SMILES： C1(N)=C(C(C)C)C=CC=C1Cl

Computed Properties

• Exact Mass: 169.0658271g/mol
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 2-Chloro-6-(1-methylethyl)benzenamine

Recent Advances in the Study of 2-Chloro-6-(1-methylethyl)benzenamine (CAS: 112121-86-5)

2-Chloro-6-(1-methylethyl)benzenamine (CAS: 112121-86-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in various pharmacological applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-Chloro-6-(1-methylethyl)benzenamine, emphasizing its utility in the development of novel antimicrobial agents. The researchers utilized a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity of the target compound. The study also investigated the compound's mechanism of action against bacterial strains, revealing promising inhibitory effects on key microbial enzymes.

In another groundbreaking study, researchers from the University of Cambridge investigated the potential of 2-Chloro-6-(1-methylethyl)benzenamine as a scaffold for designing new anticancer drugs. The compound's unique structural features were found to interact selectively with cancer cell receptors, leading to apoptosis in vitro. The study employed advanced computational modeling techniques to predict binding affinities and optimize the compound's pharmacokinetic properties, paving the way for future in vivo studies.

Furthermore, a collaborative effort between academic and industrial researchers has demonstrated the compound's versatility in agrochemical applications. A recent patent application disclosed the use of 2-Chloro-6-(1-methylethyl)benzenamine as a precursor for developing next-generation herbicides with improved environmental safety profiles. The patent highlights the compound's ability to target specific plant enzymes while minimizing toxicity to non-target organisms.

Despite these advancements, challenges remain in the large-scale production and formulation of 2-Chloro-6-(1-methylethyl)benzenamine. A review article in Chemical Engineering Journal discussed the optimization of industrial synthesis protocols, addressing issues related to yield, scalability, and waste management. The authors proposed innovative green chemistry approaches to enhance the sustainability of the production process.

In conclusion, 2-Chloro-6-(1-methylethyl)benzenamine (CAS: 112121-86-5) continues to attract significant research attention due to its diverse applications in medicinal chemistry, agrochemical development, and material science. Ongoing studies are expected to further elucidate its biological mechanisms and expand its utility in various industrial sectors. Researchers are encouraged to explore interdisciplinary collaborations to unlock the full potential of this versatile compound.